Cas no 113122-89-7 (Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone)

• Product Name: Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone
• CAS No: 113122-89-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1093516
• PubChem ID: 11805652
• Update Time: 2025-10-28

Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone
• cyclohexyl(oxan-2-yl)methanone
• 2-CYCLOHEXANECARBONYLOXANE
• 113122-89-7

• Inchi： 1S/C12H20O2/c13-12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h10-11H,1-9H2
• InChI Key： OIELFVGVKCJHFH-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone

Introduction to Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone (CAS No. 113122-89-7) and Its Emerging Applications in Chemical Biology

The compound Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone (CAS No. 113122-89-7) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a cyclohexyl group linked to a tetrahydro-2H-pyran ring system, positions it as a versatile scaffold for further derivatization and functionalization. This introduction delves into the molecular characteristics, synthetic pathways, and particularly, the latest research applications of this compound, highlighting its relevance in modern drug discovery and biomolecular interactions.

The structural motif of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone is characterized by its rigid cyclohexane ring fused with a tetrahydropyran ring, which imparts both steric bulk and conformational flexibility. This dual feature makes it an attractive candidate for designing molecules that can interact with biological targets in a specific manner. The methanone moiety at the junction of these two rings provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds derived from tetrahydropyranone scaffolds. The presence of the tetrahydropyran ring in Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone suggests potential applications in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of this class can exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology and inflammatory diseases. The cyclohexyl group further enhances the lipophilicity of the molecule, facilitating its membrane permeability—a crucial factor for drug bioavailability.

One of the most compelling aspects of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its reactive ketone group to introduce diverse functional groups, including alcohols, amines, and carboxylic acids, through condensation reactions or nucleophilic additions. These modifications have led to the development of novel analogs with enhanced binding affinity and selectivity for biological targets. For example, recent studies have demonstrated the use of this compound in generating potent inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The synthetic accessibility of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone also contributes to its appeal in medicinal chemistry. The compound can be readily synthesized through multi-step organic transformations involving cyclohexanone derivatives and tetrahydropyranol precursors. Advances in catalytic methods have further streamlined these processes, making it feasible to produce large quantities for both research and industrial applications. This ease of synthesis has enabled high-throughput screening campaigns aimed at identifying new lead compounds with therapeutic potential.

Emerging research also highlights the role of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone in modulating protein-protein interactions (PPIs). The unique conformational flexibility provided by its fused ring system allows it to mimic natural ligands or disrupt aberrant protein assemblies implicated in diseases such as Alzheimer's and cancer. Structural biology techniques combined with computational modeling have been instrumental in understanding how this compound interacts with target proteins at the molecular level. These insights have guided the design of next-generation inhibitors with improved pharmacokinetic profiles.

The versatility of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone extends beyond its role as an intermediate in drug discovery. It has found utility as a chiral building block in asymmetric synthesis, where its stereochemistry can be precisely controlled to produce enantiomerically pure compounds. Such enantiopure derivatives are often required for pharmaceutical applications due to their distinct biological activities and reduced side effects. The ability to generate these compounds efficiently has made Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone a valuable asset in modern synthetic chemistry pipelines.

Looking ahead, future research directions may explore the use of Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone in developing prodrugs or bioconjugates designed for targeted delivery systems. Its structural features could be exploited to create molecules that release active pharmaceutical ingredients under specific physiological conditions, thereby improving therapeutic efficacy while minimizing systemic toxicity. Additionally, green chemistry approaches may be employed to optimize synthetic routes for this compound, aligning with sustainable practices in pharmaceutical manufacturing.

In conclusion,Cyclohexyl(tetrahydro-2H-pyran-2-yl)methanone (CAS No. 113122-89-7) stands out as a multifaceted compound with broad applications across chemical biology and drug discovery landscapes. Its unique structural attributes enable diverse functionalization strategies, making it an invaluable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological roles and synthetic possibilities,this molecule is poised to play an increasingly significant role in advancing medical science.